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Compound of Interest

Compound Name: 3,3-Dimethylbutylamine

Cat. No.: B107103

CAS Number: 15673-00-4

This technical guide provides an in-depth overview of 3,3-Dimethylbutylamine, a primary
aliphatic amine with significant applications in chemical synthesis and research. The document
is intended for researchers, scientists, and professionals in the field of drug development,
offering detailed information on its properties, safety protocols, and experimental
characterization.

Chemical and Physical Properties

3,3-Dimethylbutylamine is a colorless, flammable liquid. Its key chemical and physical
properties are summarized in the table below, providing a comprehensive reference for
laboratory and research applications.
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Property Value Unit Source
CAS Number 15673-00-4 - [1112]
Molecular Formula C6H15N - [11[2]
Molecular Weight 101.19 g/mol [1]
Boiling Point 114-116 °C

Density 0.752 g/mL at 25 °C

Refractive Index n20/D 1.4135 -

Flash Point 6 °C (closed cup)

InChi Key GPWHFPWZAPOYN ) o

O-UHFFFAOYSA-N

SMILES CC(C)(C)CCN -

Safety and Handling

3,3-Dimethylbutylamine is classified as a hazardous substance and requires careful handling
in a controlled laboratory environment. It is a highly flammable liquid and vapor that can cause
severe skin burns and eye damage.[1][3] Inhalation, ingestion, or skin contact can be harmful.

[1]

Hazard Class GHS Pictogram Signal Word Hazard Statement
o H225: Highly

Flammable liquids o

& Danger flammable liquid and
(Category 2)

vapor[3]

Skin H314: Causes severe
corrosion/irritation Corrosion Danger skin burns and eye
(Category 1B) damage[3]

o Harmful if swallowed,
Acute toxicity (Oral, ] ] ) ) )
Exclamation mark Warning in contact with skin, or

Dermal, Inhalation) if inhaled[1]
if inhale
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Precautionary Measures and Personal Protective Equipment (PPE):

Precautionary Statement Description

Keep away from heat, sparks, open flames, and
hot surfaces.[4] Ground and bond container and
receiving equipment.[4] Use explosion-proof

) electrical, ventilating, and lighting equipment.[4]

Prevention _ , _

Wear protective gloves, protective clothing, eye
protection, and face protection.[4] Wash skin
thoroughly after handling.[4] Do not eat, drink, or

smoke when using this product.[4]

If on skin (or hair): Take off immediately all
contaminated clothing. Rinse skin with
water/shower.[4] If in eyes: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing.[4] Immediately call a POISON CENTER

or doctor/physician.[4] If swallowed: Rinse

Response

mouth. Do NOT induce vomiting.[4] If inhaled:
Remove person to fresh air and keep

comfortable for breathing.[4]

Store in a well-ventilated place. Keep cool.[4]

Storage
Store locked up.[4]

) Dispose of contents/container to an approved
Disposal )
waste disposal plant.[4]

A logical workflow for the safe handling of 3,3-Dimethylbutylamine is illustrated in the diagram
below.
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Start: Handling 3,3-Dimethylbutylamine

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Work in a Well-Ventilated Area
(Fume Hood)

Handle with Care
Avoid Inhalation, Ingestion, and Skin Contact

In Case of Spill

Store in a Cool, Dry, Well-Ventilated Area

Follow Spill Cleanup Protocol Away from Ignition Sources

Dispose of Waste According to Regulations
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Start: Synthesis of 3,3-Dimethylbutylamine

Reagents:
3,3-Dimethylbutanal
Ammonia (NH3)
Reducing Agent (e.g., NaBH3CN)

Reductive Amination Reaction

Aqueous Workup and Extraction

Purification by Distillation

@3—Dimethylbutylamine
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Start: Spectroscopic Analysis

Sample Preparation
(Dissolve in Solvent, Prepare Film, etc.)

NMR Spectroscopy
(*H and 3C)

IR Spectroscopy Mass Spectrometry

Data Analysis and Structure Elucidation

End: Characterized Compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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